![molecular formula C15H19N3O2 B10843931 4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine](/img/no-structure.png)
4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine
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Overview
Description
4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine is an organic compound that belongs to the class of phenylimidazoles. This compound is characterized by the presence of an imidazole ring linked to a phenoxy group, which is further connected to a morpholine ring through an ethyl chain. The unique structure of this compound makes it a subject of interest in various fields of scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine typically involves the following steps:
Formation of the Imidazole Ring: The imidazole ring can be synthesized through the cyclization of amido-nitriles in the presence of a nickel catalyst.
Attachment of the Phenoxy Group: The phenoxy group is introduced through a nucleophilic substitution reaction, where a phenol derivative reacts with an appropriate halide.
Linking the Ethyl Chain: The ethyl chain is introduced via an alkylation reaction, where an ethyl halide reacts with the phenoxy group.
Formation of the Morpholine Ring: The final step involves the formation of the morpholine ring through a cyclization reaction involving an appropriate amine and an epoxide.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency.
Types of Reactions:
Oxidation: The imidazole ring can undergo oxidation reactions, leading to the formation of various oxidized derivatives.
Reduction: Reduction reactions can be performed on the imidazole ring to yield reduced derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.
Substitution: Nucleophilic substitution reactions often involve the use of alkyl halides and appropriate bases.
Major Products: The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound.
Scientific Research Applications
4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, leading to modulation of their activity.
Pathways Involved: It can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.
Similar Compounds:
- **4-(1,3-Benzodioxol-5-yloxy)-2-[4-(1H-imidazol-1-yl)phenoxy]-6-methylpyrimidine
- **4-(1H-Imidazol-1-yl)phenol
- **5-(4-(1H-imidazol-1-yl)phenyl)-2H-tetrazole
Comparison: this compound is unique due to its specific combination of the imidazole, phenoxy, and morpholine moieties. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity profiles.
properties
Molecular Formula |
C15H19N3O2 |
---|---|
Molecular Weight |
273.33 g/mol |
IUPAC Name |
4-[2-(4-imidazol-1-ylphenoxy)ethyl]morpholine |
InChI |
InChI=1S/C15H19N3O2/c1-3-15(4-2-14(1)18-6-5-16-13-18)20-12-9-17-7-10-19-11-8-17/h1-6,13H,7-12H2 |
InChI Key |
PXFGMZGVHWPLCC-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCN1CCOC2=CC=C(C=C2)N3C=CN=C3 |
Origin of Product |
United States |
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